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Compound of Interest

Compound Name: 2-Ethyl-4-propylaniline

Cat. No.: B15369191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for chemical reactions involving 2-
Ethyl-4-propylaniline, a versatile aniline derivative used as an intermediate in the synthesis of

various organic molecules. The following sections detail its characterization and a key synthetic

application.

Physicochemical Properties of 2-Ethyl-4-
propylaniline
A comprehensive understanding of the physical and chemical properties of 2-Ethyl-4-
propylaniline is essential for its effective use in synthesis. Key computed properties are

summarized in the table below.
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Property Value Source

Molecular Formula C₁₁H₁₇N PubChem

Molecular Weight 163.26 g/mol PubChem[1]

XLogP3 3.4 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Exact Mass 163.136099547 PubChem[1]

Monoisotopic Mass 163.136099547 PubChem[1]

Topological Polar Surface Area 26 Å² PubChem[1]

Heavy Atom Count 12 PubChem[1]

Complexity 115 PubChem[1]

Isotope Atom Count 0 PubChem[1]

Defined Atom Stereocenter

Count
0 PubChem[1]

Undefined Atom Stereocenter

Count
0 PubChem[1]

Defined Bond Stereocenter

Count
0 PubChem[1]

Undefined Bond Stereocenter

Count
0 PubChem[1]

Covalently-Bonded Unit Count 1 PubChem[1]

Experimental Protocols
N-Acetylation of 2-Ethyl-4-propylaniline
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The acetylation of anilines is a fundamental reaction in organic synthesis, often employed to

protect the amino group or to synthesize biologically active acetanilides. The following protocol

is a general method adaptable for the N-acetylation of 2-Ethyl-4-propylaniline.

Protocol: Synthesis of N-(2-ethyl-4-propylphenyl)acetamide

Materials:

2-Ethyl-4-propylaniline

Acetic anhydride

Concentrated Hydrochloric Acid

Sodium acetate

Water

Ethanol (95%)

Erlenmeyer flask

Magnetic stirrer and stir bar

Ice bath

Vacuum filtration apparatus (Büchner funnel, filter flask, filter paper)

Beakers

Procedure:

In a suitable Erlenmeyer flask, add 2-Ethyl-4-propylaniline (1.0 eq).

To this, add a stir bar and water.

Slowly add concentrated hydrochloric acid (1.1 eq) to the mixture while stirring.

In a separate beaker, prepare a solution of sodium acetate (1.5 eq) in water.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15369191?utm_src=pdf-body
https://www.benchchem.com/product/b15369191?utm_src=pdf-body
https://www.benchchem.com/product/b15369191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To the stirred solution of the aniline hydrochloride, add acetic anhydride (1.2 eq).

Immediately following the addition of acetic anhydride, add the sodium acetate solution to

the reaction mixture.

A precipitate of N-(2-ethyl-4-propylphenyl)acetamide should form.

Cool the reaction mixture in an ice bath to ensure complete precipitation.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with cold water.

Recrystallize the crude product from a suitable solvent such as aqueous ethanol to obtain

the purified N-(2-ethyl-4-propylphenyl)acetamide.

Dry the crystals and determine the yield and melting point.

Expected Outcome:

The reaction is expected to yield N-(2-ethyl-4-propylphenyl)acetamide as a crystalline solid.

The yield and purity can be assessed by standard analytical techniques.

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Acetic anhydride and concentrated hydrochloric acid are corrosive and should be handled

with care.

Reaction Workflows and Diagrams
To visualize the experimental workflow and the chemical transformation, the following diagrams

are provided.
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Starting Materials
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Addition of Acetic Anhydride

Conc. HCl

Sodium Acetate
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Click to download full resolution via product page

Caption: Workflow for the N-acetylation of 2-Ethyl-4-propylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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